Cas no 1379335-89-3 (2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone)

• Product Name: 2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone
• CAS No: 1379335-89-3
• MF: C₈H₅BrF₃NO
• MW: 268.030611753464
• CID: 2101237
• Update Time: 2023-08-03

2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanone
• 2-bromo-1-(5-(trifluoromethyl)pyridin-3-yl)ethanon
• 2-Bromo-1-[5-(trifluoromethyl)pyridin-3-yl]ethanone

• Inchi： 1S/C8H5BrF3NO/c9-2-7(14)5-1-6(4-13-3-5)8(10,11)12/h1,3-4H,2H2
• InChI Key： XVCHOHWTBFXBND-UHFFFAOYSA-N
• SMILES： BrCC(C1=CN=CC(C(F)(F)F)=C1)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 219
• Topological Polar Surface Area: 30